Sulfo-Cy5-Tetrazine

Sulfo-Cy5-Tetrazine is a specialized compound that combines the properties of a fluorophore with a tetrazine moiety, making it particularly useful in bioconjugation applications. This compound is characterized by its dark blue solid appearance and has a molecular formula of $C_{42}H_{46}K_{7}N_{7}O_{7}S_{2}$ with a molecular weight of 864.09 g/mol. It exhibits excellent solubility in aqueous environments, dimethylformamide, and dimethyl sulfoxide, which enhances its utility in biological studies. The compound's fluorescence properties include an excitation maximum at 646 nm and an emission maximum at 662 nm, with a high extinction coefficient of 271,000 L·mol$^{-1}$·cm$^{-1}$ and a quantum yield of 0.28 .

Cy5 tetrazine acts as a labeling tag for biomolecules. Researchers can introduce TCO groups onto biomolecules of interest (e.g., antibodies, proteins) using various methods. Subsequent incubation with Cy5 tetrazine leads to a specific and efficient reaction between the tetrazine and TCO groups, forming a stable covalent bond and attaching the fluorescent Cy5 moiety to the biomolecule (Equation 1) []. This allows researchers to visualize and track the labeled biomolecules within cells or tissues using fluorescence microscopy techniques.

While detailed safety information might not be publicly available, it's generally recommended to handle Cy5 tetrazine following standard laboratory safety protocols for organic compounds. Since it is designed for biological applications, it's advisable to consult the Material Safety Data Sheet (MSDS) provided by the specific vendor before use.

Case Studies

Cy5 tetrazine has been used in various research studies for biomolecule labeling and imaging. Here are a few examples:

• A study used Cy5 tetrazine to label glycans on live cell surfaces for imaging.
• Another study employed Cy5 tetrazine for site-specific labeling of antibodies for in vivo tumor targeting.

• Cy5: This is a cyanine dye widely used in bioimaging due to its bright and stable far-red fluorescence signal. This allows researchers to easily visualize specific targets within biological samples [].
• Tetrazine: This functional group readily undergoes a cycloaddition reaction with strained alkenes like trans-cyclooctene (TCO). This reaction is bioorthogonal, meaning it occurs selectively under physiological conditions without interfering with native biological processes [].

Biomolecule Labeling and Visualization

One primary application of Cy5 tetrazine lies in labeling biomolecules for in vitro and in vivo imaging. Researchers can attach a TCO tag to a biomolecule of interest, such as a protein or an antibody. Subsequently, the Cy5 tetrazine conjugate can be introduced, which reacts specifically with the TCO tag via the cycloaddition reaction. This results in the biomolecule being labeled with the Cy5 fluorophore, allowing researchers to track its location and movement within cells or tissues using fluorescence microscopy [].

Advantages of Cy5 Tetrazine for Bioimaging

Cy5 tetrazine offers several advantages over traditional bioconjugation methods:

• High Specificity: The tetrazine-TCO reaction is highly specific, minimizing background noise and providing clear visualization of the target molecule.
• Bioorthogonality: The reaction occurs under physiological conditions, minimizing interference with natural biological processes.
• Fast Kinetics: The tetrazine-TCO reaction is exceptionally fast, allowing for rapid labeling even in living systems.
• Ease of Use: Both Cy5 tetrazine and TCO tags are readily available commercially, simplifying the labeling process.

These advantages make Cy5 tetrazine a valuable tool for studying various biological processes, including protein-protein interactions, cellular trafficking pathways, and drug delivery mechanisms.

Future Directions

Researchers are actively exploring new applications for Cy5 tetrazine. Some promising areas include:

• Multimodal Imaging: Combining Cy5 tetrazine with other imaging modalities, such as magnetic resonance imaging (MRI) or positron emission tomography (PET), could provide even more comprehensive information about biological systems.
• Theranostics: Cy5 tetrazine could potentially be used to develop theranostic agents that combine imaging and therapeutic functions. For example, a Cy5 tetrazine conjugate could be linked to a drug molecule, allowing researchers to monitor drug delivery and effectiveness simultaneously.

Sulfo-Cy5-Tetrazine participates in inverse electron demand Diels-Alder reactions, specifically with trans-cyclooctene and other strained olefins. This reaction allows for rapid and selective bioconjugation through the formation of stable covalent bonds . The tetrazine group is crucial for this reaction, enabling efficient labeling of biomolecules without the need for additional catalysts or complex reaction conditions.

The compound demonstrates significant biological activity, particularly in the realm of bioconjugation. Its ability to form stable conjugates with biomolecules makes it valuable in various applications, including imaging and tracking biological processes in live cells. The high solubility and stability of Sulfo-Cy5-Tetrazine in biological environments further enhance its applicability for use in cellular studies and diagnostics .

The synthesis of Sulfo-Cy5-Tetrazine typically involves several steps that include the preparation of the tetrazine moiety followed by its conjugation with the Cyanine5 fluorophore. While specific synthetic routes may vary, they generally encompass:

• Preparation of Tetrazine: This involves the synthesis of tetrazine derivatives through cyclization reactions.
• Conjugation to Cyanine5: The tetrazine is then coupled with the Cyanine5 fluorophore under controlled conditions to ensure high yield and purity.
• Purification: The final product is purified using techniques such as high-performance liquid chromatography to achieve the desired quality .

Sulfo-Cy5-Tetrazine is widely used in various fields including:

• Bioconjugation: For labeling proteins, antibodies, and other biomolecules.
• Fluorescence Imaging: As a fluorescent probe in live-cell imaging applications.
• Diagnostics: In assays that require sensitive detection methods.
• Drug Development: For tracking drug delivery systems within biological systems .

Interaction studies using Sulfo-Cy5-Tetrazine often focus on its ability to form stable complexes with various biomolecules through click chemistry. These studies are essential for understanding the dynamics of molecular interactions within cells and can provide insights into cellular mechanisms and pathways. The compound's efficiency in forming conjugates allows researchers to visualize and quantify interactions in real-time using fluorescence microscopy techniques .

Sulfo-Cy5-Tetrazine shares similarities with other fluorophores and click chemistry reagents but stands out due to its specific tetrazine functionality that enables rapid bioconjugation. Below is a comparison with similar compounds:

Sulfo-Cy5-Tetrazine's unique ability to engage in rapid bioconjugation through inverse electron demand Diels-Alder reactions differentiates it from other compounds like Sulfo-Cyanine5 or Sulfo-Cyanine7, which may not possess the same reactivity profile .